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Compound of Interest

Compound Name: Pentryl

Cat. No.: B1208548 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Pentryl, chemically known as 2,4,6-trinitrophenylnitraminoethyl nitrate, is a powerful high

explosive that has been of interest for both military and industrial applications. Possessing a

unique molecular structure that incorporates nitro, nitramine, and nitrate ester functional

groups, Pentryl exhibits high detonation velocity and brisance. These characteristics place it in

a category of energetic materials with significant destructive power, comparable to other well-

known military explosives such as Tetryl and TNT. This document provides a summary of its

explosive properties, detailed protocols for its synthesis and performance testing, and an

overview of its applications.

Data Presentation
The explosive properties of Pentryl have been evaluated through various standardized tests.

The following table summarizes the key quantitative data, offering a comparison with other

common military explosives.
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Explosive
Compound

Detonation Velocity
(m/s) at Density
(g/cm³)

Trauzl Lead Block
Test (cm³)

Lead Block
Compression (mm)

Pentryl 5000 at 0.80 15.8 18.5

Tetryl 5400 at 0.90 13.8 16.6

TNT 4450 at 0.90 12.2 14.8

Picric Acid 4970 at 0.98 12.4 16.4

Note: Data is compiled from historical sources and testing conditions may vary.[1]

Experimental Protocols
Synthesis of Pentryl
The synthesis of Pentryl is a multi-step process that involves the nitration of an intermediate

compound, 2,4-dinitrophenylaminoethanol. The following protocol is a laboratory-scale

procedure. Extreme caution should be exercised when handling the materials and performing

the reactions described below, as they involve highly energetic and hazardous substances.

Materials:

2,4-Dinitrochlorobenzene (DNCB)

Ethanolamine

Sodium Bicarbonate

Nitric Acid (98%)

Sulfuric Acid (98%)

Ice

Distilled Water

Acetone
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Ethanol

Procedure:

Synthesis of 2,4-dinitrophenylaminoethanol:

In a reaction flask, dissolve 2,4-dinitrochlorobenzene in ethanol.

Slowly add ethanolamine to the solution while stirring. An exothermic reaction will occur.

Maintain the temperature below 50°C using an ice bath.

After the addition is complete, continue stirring for 2 hours at room temperature.

Neutralize the mixture with a dilute solution of sodium bicarbonate.

The product, 2,4-dinitrophenylaminoethanol, will precipitate. Filter the solid, wash with cold

water, and dry.

Nitration to Pentryl:

Prepare a nitrating mixture by carefully and slowly adding sulfuric acid to nitric acid in a

flask cooled in an ice-salt bath. The temperature should be maintained below 10°C.

Slowly add the dried 2,4-dinitrophenylaminoethanol to the cold nitrating mixture in small

portions, ensuring the temperature does not exceed 20°C.

After the addition is complete, allow the mixture to stir at room temperature for 1 hour.

Carefully pour the reaction mixture onto a large amount of crushed ice. Pentryl will

precipitate as a pale yellow solid.

Filter the crude Pentryl and wash it thoroughly with cold water until the washings are

neutral to litmus paper.

Further purification can be achieved by recrystallization from an acetone-ethanol mixture.

[2]
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The following are standardized tests to evaluate the explosive performance of Pentryl.

1. Trauzl Lead Block Test

This test measures the brisance or shattering power of an explosive.

Apparatus: A cylindrical lead block (200 mm in diameter and 200 mm high) with a central

borehole (25 mm in diameter and 125 mm deep).[3][4]

Procedure:

A 10-gram sample of Pentryl is carefully wrapped in tin foil.[3][4]

The sample is placed at the bottom of the borehole in the lead block.[3][4]

A standard detonator is inserted into the sample.

The remainder of the borehole is filled with sand.[3][4]

The detonator is initiated electrically from a safe distance.

After the explosion, the volume of the resulting cavity in the lead block is measured by

filling it with water and then measuring the volume of the water.[4]

The initial volume of the borehole is subtracted from the final volume to determine the net

expansion.

2. Lead Block Compression Test

This test also provides a measure of the explosive's power and brisance.

Apparatus: A lead cylinder (typically 64 mm long) and a detonator.[1]

Procedure:

A 50-gram sample of Pentryl is placed on top of the lead cylinder.[1]

A standard detonator is placed in contact with the explosive sample.
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The detonator is initiated.

The shortening of the lead cylinder due to the force of the explosion is measured.[1]

3. Detonation Velocity Measurement

This test determines the speed at which the detonation wave propagates through the

explosive.

Apparatus: A long, uniform column of the explosive, and a high-speed electronic timing

device with probes.

Procedure (Point-to-Point Electric Method):

Pentryl is loaded into a tube of a known length and diameter to a specific density.

Two or more probes are inserted into the explosive column at precisely measured

distances from each other.

The explosive is initiated at one end.

As the detonation front passes each probe, it sends an electrical signal to the timing

device.

The time interval between the signals from consecutive probes is recorded.

The detonation velocity is calculated by dividing the distance between the probes by the

recorded time interval.

Applications
Military Applications
Historically, Pentryl has been considered for military applications due to its high explosive

power, which is greater than that of TNT.[1] Its primary potential role was as a booster

explosive. Boosters are used to amplify the initial detonation from a small, sensitive primary

explosive (like in a detonator) to a level sufficient to reliably initiate a larger, less sensitive main

charge of a high explosive. Pentryl's sensitivity to initiation is comparable to that of Tetryl, a
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common booster explosive.[1] However, there is limited evidence of its large-scale adoption in

military munitions, with more stable and widely produced explosives like Tetryl and RDX often

being favored.

Industrial Applications
The industrial applications of Pentryl are not well-documented. While related compounds,

nitrated aromatic amines, find use in the synthesis of dyes and other chemical intermediates,

the direct application of Pentryl in industrial settings is likely limited due to its hazardous nature

and the availability of more cost-effective and safer alternatives for commercial blasting

operations. The primary interest in Pentryl remains within the realm of energetic materials

research and development.
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Pentryl Synthesis Workflow
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Caption: Workflow for the synthesis of Pentryl.
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Explosive Performance Testing Workflow

Pentryl Sample

Trauzl Lead Block Test Lead Block Compression Test Detonation Velocity Measurement
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Caption: Workflow for explosive performance testing of Pentryl.
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Caption: Conceptual explosive train illustrating the role of Pentryl as a booster.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science
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